2-Hydroxyimino-2-pyridin-2-ylsulfonylacetonitrile

• IUPAC Name: 2-hydroxyimino-2-pyridin-2-ylsulfonylacetonitrile
• InChI: InChI=1S/C7H5N3O3S/c8-5-7(10-11)14(12,13)6-3-1-2-4-9-6/h1-4,11H
• InChI Key: YGMWCSZEJYENBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)S(=O)(=O)C(=NO)C#N
• Molecular Formula: C7H5N3O3S
• DSSTOX Substance ID: DTXSID60380956
• Molecular Weight: 211.20 g/mol
• CAS No.: 175137-69-6

Description

2-Hydroxyimino-2-pyridin-2-ylsulfonylacetonitrile (HPSCN) is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. HPSCN is a sulfonyl nitrile compound that has been shown to possess a broad range of biological activities, including antiviral, antibacterial, and anticancer properties. In

Mechanism of Action

The mechanism of action of 2-Hydroxyimino-2-pyridin-2-ylsulfonylacetonitrile is not fully understood. However, it has been suggested that this compound may inhibit viral replication by targeting viral proteases. In addition, this compound may inhibit bacterial growth by disrupting bacterial cell wall synthesis. The anticancer properties of this compound may be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo. In addition, this compound has been shown to have a low potential for drug-drug interactions. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Hydroxyimino-2-pyridin-2-ylsulfonylacetonitrile in lab experiments is its broad range of biological activities. This makes it a promising candidate for the development of novel therapeutics. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which may limit its bioavailability.

Future Directions

There are several future directions for the research on 2-Hydroxyimino-2-pyridin-2-ylsulfonylacetonitrile. One area of interest is the development of this compound-based antiviral and antibacterial therapeutics. In addition, there is a need for further studies to fully understand the mechanism of action of this compound. Furthermore, the development of more efficient synthesis methods for this compound may facilitate its use in future research.

Synthesis Methods

The synthesis of 2-Hydroxyimino-2-pyridin-2-ylsulfonylacetonitrile involves the reaction of 2-pyridinecarboxaldehyde with hydroxylamine hydrochloride to form 2-hydroxyimino-2-pyridinecarbaldehyde. This intermediate is then reacted with sulfonyl chloride to form this compound. The overall reaction scheme is shown below.

Scientific Research Applications

2-Hydroxyimino-2-pyridin-2-ylsulfonylacetonitrile has been extensively studied for its potential therapeutic applications. It has been shown to possess antiviral activity against a range of viruses, including influenza A virus, hepatitis C virus, and human immunodeficiency virus (HIV). This compound has also been shown to possess antibacterial activity against both gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). In addition, this compound has been shown to possess anticancer properties, inhibiting the growth of various cancer cell lines.